1-(2-Methylpropyl)-2-thiophen-2-ylbenzimidazole

• Molecular Formula: C15H16N2S
• Molecular Weight: 256.4 g/mol
• IUPAC Name: 1-(2-methylpropyl)-2-thiophen-2-ylbenzimidazole
• InChI: InChI=1S/C15H16N2S/c1-11(2)10-17-13-7-4-3-6-12(13)16-15(17)14-8-5-9-18-14/h3-9,11H,10H2,1-2H3
• InChI Key: WWVYTOAJWOLNPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=CC=CC=C2N=C1C3=CC=CS3

Description

1-(2-methylpropyl)-2-thiophen-2-ylbenzimidazole is a member of benzimidazoles.

Scientific Research Applications

• Chromatographic Analysis and Antitumor Applications

  • 1-Methylpropyl-2-imidazolyl disulfide (MID), a related compound, shows promise as an antitumor agent and has undergone phase I clinical trials. Advanced chromatographic methods have been developed to study MID and its derivatives for potential use in cancer treatment and pharmacokinetic studies (Hashash et al., 2002).

• Synthesis and Chemical Transformations for Pharmaceutical Applications

  • Research into the synthesis and transformations of 1-methyl-2-(thiophen-3-yl)-1H-benzimidazole, a similar compound, has expanded knowledge of electrophilic substitution reactions, which is crucial for pharmaceutical applications (El’chaninov & Aleksandrov, 2016).

• Antimicrobial Activity

  • Certain derivatives of benzimidazole, which include thiophene moieties, have demonstrated significant antimicrobial activity. This indicates potential applications in developing new antibiotics or antiseptics (Tehranchian et al., 2005).

• Anti-Cancer and Antioxidant Properties

  • Studies on benzimidazole derivatives, related to 1-(2-Methylpropyl)-2-thiophen-2-ylbenzimidazole, reveal potent anticancer and antioxidant properties. These findings could lead to new treatments for cancer and oxidative stress-related diseases (Kuş et al., 2004).

• Catalytic Activity in Environmental Applications

  • The palladium complex of a thiophene-functionalized benzimidazolium salt has shown high catalytic activity, especially in environmentally friendly reactions like the Suzuki–Miyaura coupling, suggesting its use in green chemistry (Huynh & Chew, 2010).

• DNA Binding and Antiviral Properties

  • Benzimidazole derivatives have been studied for their DNA-binding properties and potential antiviral activity, particularly against HIV-1 and Hepatitis C Virus. This research could contribute to the development of new antiviral drugs (De Martino et al., 2005); (Youssif et al., 2016).